molecular formula C10H7F3N2O B8592880 1,3-dihydro-3-[4-(trifluoromethyl)phenyl]-2H-imidazol-2-one

1,3-dihydro-3-[4-(trifluoromethyl)phenyl]-2H-imidazol-2-one

Cat. No.: B8592880
M. Wt: 228.17 g/mol
InChI Key: FQZPRUOFDNSBKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-dihydro-3-[4-(trifluoromethyl)phenyl]-2H-imidazol-2-one is a useful research compound. Its molecular formula is C10H7F3N2O and its molecular weight is 228.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F3N2O

Molecular Weight

228.17 g/mol

IUPAC Name

3-[4-(trifluoromethyl)phenyl]-1H-imidazol-2-one

InChI

InChI=1S/C10H7F3N2O/c11-10(12,13)7-1-3-8(4-2-7)15-6-5-14-9(15)16/h1-6H,(H,14,16)

InChI Key

FQZPRUOFDNSBKM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(F)(F)F)N2C=CNC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2,2-Diethoxyethyl)-3-(4-trifluoromethylphenyl)urea (9.2 g, 28.7 mmol) was dissolved in a mixture of 113 ml of methanol and 57 ml of water. To the reaction solution was added 67.5 ml of 0.48N hydrochloric acid and the mixture was stirred for 48 hours at room temperature. To the reaction solution was added 1N sodium hydroxide to adjust pH to 7, followed by being concentrated under reduced pressure. The residue was extracted with ethyl acetate (100 ml×4). The extracts were combined, washed with water and saturated aqueous solution of sodium chloride successively, dried over magnesium sulfate and distilled off. The crystals thus separated out were recystallized from ethyl acetate-isopropylether to give 4.87 g of 1-(4-trifluoromethylphenyl)-2(1H,3H)-imidazolone (74%) as colorless prisms.
Name
1-(2,2-Diethoxyethyl)-3-(4-trifluoromethylphenyl)urea
Quantity
9.2 g
Type
reactant
Reaction Step One
Quantity
113 mL
Type
solvent
Reaction Step One
Name
Quantity
57 mL
Type
solvent
Reaction Step One
Quantity
67.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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